Cas no 1421513-08-7 (2,4-dimethyl-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,3-thiazole-5-carboxamide)

• Product Name: 2,4-dimethyl-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,3-thiazole-5-carboxamide
• CAS No: 1421513-08-7
• MF: C₁₇H₁₅F₃N₂O₂S
• MW: 368.373413324356
• CID: 6585016
• PubChem ID: 71803022
• Update Time: 2025-10-15

2,4-dimethyl-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,3-thiazole-5-carboxamide
• 2,4-dimethyl-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]-1,3-thiazole-5-carboxamide
• VU0547769-1
• 2,4-dimethyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)thiazole-5-carboxamide
• F6412-1852
• 1421513-08-7
• AKOS024554744
• 2,4-DIMETHYL-N-{4-[3-(TRIFLUOROMETHYL)PHENOXY]BUT-2-YN-1-YL}-1,3-THIAZOLE-5-CARBOXAMIDE

• Inchi： 1S/C17H15F3N2O2S/c1-11-15(25-12(2)22-11)16(23)21-8-3-4-9-24-14-7-5-6-13(10-14)17(18,19)20/h5-7,10H,8-9H2,1-2H3,(H,21,23)
• InChI Key： PHUDEGXGBSZVGA-UHFFFAOYSA-N
• SMILES： S1C(C(NCC#CCOC2=CC=CC(C(F)(F)F)=C2)=O)=C(C)N=C1C

Computed Properties

• Exact Mass: 368.08063339g/mol
• Monoisotopic Mass: 368.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,4-dimethyl-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,3-thiazole-5-carboxamide

Comprehensive Overview of 2,4-dimethyl-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,3-thiazole-5-carboxamide (CAS No. 1421513-08-7)

2,4-dimethyl-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,3-thiazole-5-carboxamide (CAS No. 1421513-08-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This molecule features a unique combination of a thiazole ring, a trifluoromethylphenoxy group, and an alkynyl linker, making it a versatile candidate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection.

The structural complexity of 2,4-dimethyl-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,3-thiazole-5-carboxamide offers multiple sites for chemical modifications, which can be tailored to enhance its biological activity. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves the metabolic stability and bioavailability of pharmaceutical compounds. Additionally, the thiazole moiety is known for its role in various bioactive molecules, further increasing the compound's appeal.

In recent years, the demand for 2,4-dimethyl-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,3-thiazole-5-carboxamide has risen, driven by its potential applications in developing novel therapeutics and agrochemicals. The compound's mechanism of action is believed to involve interactions with specific enzymes or receptors, although detailed studies are still ongoing. This has led to a surge in research publications and patents related to its synthesis and applications.

One of the most frequently asked questions about 2,4-dimethyl-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,3-thiazole-5-carboxamide is its solubility and stability under various conditions. Preliminary studies suggest that the compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but its aqueous solubility is limited. Stability tests indicate that it remains relatively stable at room temperature, although prolonged exposure to light or moisture should be avoided to prevent degradation.

The synthesis of 2,4-dimethyl-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,3-thiazole-5-carboxamide typically involves multi-step organic reactions, including the formation of the thiazole ring and the subsequent coupling with the trifluoromethylphenoxy moiety. Researchers have explored various catalytic systems to optimize the yield and purity of the final product. Green chemistry approaches, such as using recyclable catalysts and solvent-free conditions, are also being investigated to make the synthesis more sustainable.

From a commercial perspective, 2,4-dimethyl-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,3-thiazole-5-carboxamide is available in limited quantities, primarily for research purposes. Its high cost is attributed to the complexity of its synthesis and the specialized equipment required for its production. However, as more applications are discovered, it is expected that the market for this compound will expand, potentially leading to more competitive pricing.

In the context of drug discovery, 2,4-dimethyl-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,3-thiazole-5-carboxamide has shown promise in preliminary screenings for antimicrobial and anti-inflammatory activities. Its unique structure allows it to interact with biological targets in ways that are distinct from existing drugs, offering opportunities for developing new therapies. Researchers are particularly interested in its potential to address antibiotic resistance, a growing global health concern.

Agrochemical applications of 2,4-dimethyl-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,3-thiazole-5-carboxamide are also being explored, with studies focusing on its efficacy as a fungicide or herbicide. The compound's ability to disrupt specific metabolic pathways in pests or weeds could make it a valuable tool for sustainable agriculture. However, further field trials are needed to assess its environmental impact and safety profile.

For researchers interested in working with 2,4-dimethyl-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,3-thiazole-5-carboxamide, it is essential to follow proper handling and storage protocols. Although the compound is not classified as hazardous, standard laboratory safety measures should be observed. Proper personal protective equipment (PPE), including gloves and safety goggles, is recommended when handling this chemical.

The future of 2,4-dimethyl-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,3-thiazole-5-carboxamide looks promising, with ongoing research uncovering new potential applications. As the scientific community continues to explore its properties and mechanisms, this compound could play a pivotal role in advancing both pharmaceutical and agricultural sciences. Its unique structural features and versatile reactivity make it a valuable asset for innovation in these fields.